2-Hydroxy-3-methyl-5-propyl-benzaldehyde

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-hydroxy-3-methyl-5-propylbenzaldehyde
• InChI: InChI=1S/C11H14O2/c1-3-4-9-5-8(2)11(13)10(6-9)7-12/h5-7,13H,3-4H2,1-2H3
• InChI Key: UONHSDOJWSWECI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C(=C1)C)O)C=O

Description

2-Hydroxy-3-methyl-5-propyl-benzaldehyde is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.2 g of hexamethylenetetramine were cautiously added to 1.5 g of 2-methyl-4-propylphenol in 11 ml of trifluoroacetic acid and the mixture was heated for 5 hrs. to 120° C. After the addition of 11 ml of 1N hydrochloric acid the mixture was stirred for 1 hr. at 107° C. The mixture was cooled to room temperature, diluted with ethyl acetate and washed in sequence with water, dilute sodium hydrogen carbonate solution, water and sodium chloride solution. Evaporation of the solution and chromatography on silica gel with hexane-toluene gave 2-hydroxy-3-methyl-5-propyl-benzaldehyde. MS: 178 (M)+.